Cas no 2680737-97-5 (benzyl N-(2,5-dichloropyridin-4-yl)methylcarbamate)

• Product Name: benzyl N-(2,5-dichloropyridin-4-yl)methylcarbamate
• CAS No: 2680737-97-5
• MF: C₁₄H₁₂Cl₂N₂O₂
• MW: 311.163281440735
• CID: 5633816
• PubChem ID: 165922096
• Update Time: 2025-10-28

benzyl N-(2,5-dichloropyridin-4-yl)methylcarbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-[(2,5-dichloropyridin-4-yl)methyl]carbamate
• 2680737-97-5
• EN300-28292156
• benzyl N-(2,5-dichloropyridin-4-yl)methylcarbamate

• Inchi： 1S/C14H12Cl2N2O2/c15-12-8-17-13(16)6-11(12)7-18-14(19)20-9-10-4-2-1-3-5-10/h1-6,8H,7,9H2,(H,18,19)
• InChI Key： QLGOPUPDYDHJSG-UHFFFAOYSA-N
• SMILES： ClC1C=NC(=CC=1CNC(=O)OCC1C=CC=CC=1)Cl

Computed Properties

• Exact Mass: 310.0275830g/mol
• Monoisotopic Mass: 310.0275830g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 51.2Ų

Additional information on benzyl N-(2,5-dichloropyridin-4-yl)methylcarbamate

Benzyl N-(2,5-Dichloropyridin-4-yl)methylcarbamate (CAS No. 2680737-97-5): An Overview of Its Structure, Properties, and Applications

Benzyl N-(2,5-dichloropyridin-4-yl)methylcarbamate (CAS No. 2680737-97-5) is a versatile compound with significant potential in various chemical and pharmaceutical applications. This article provides a comprehensive overview of its structure, properties, and recent advancements in its use.

Structure and Chemical Properties

Benzyl N-(2,5-dichloropyridin-4-yl)methylcarbamate is a complex organic molecule characterized by its unique structural features. The compound consists of a benzyl group attached to a carbamate moiety, which is further linked to a 2,5-dichloropyridin-4-yl group. The presence of the dichloropyridine ring imparts significant electronic and steric effects, influencing the compound's reactivity and stability.

The molecular formula of benzyl N-(2,5-dichloropyridin-4-yl)methylcarbamate is C₁₆H₁₃Cl₂N₂O₂, with a molecular weight of approximately 330.19 g/mol. The compound exhibits good solubility in common organic solvents such as dichloromethane, acetonitrile, and dimethyl sulfoxide (DMSO), making it suitable for various synthetic and analytical procedures.

Synthesis and Preparation

The synthesis of benzyl N-(2,5-dichloropyridin-4-yl)methylcarbamate can be achieved through several well-established methods. One common approach involves the reaction of 2,5-dichloropyridine with benzyl chloroformate in the presence of a base such as triethylamine or pyridine. This reaction typically proceeds via nucleophilic substitution, leading to the formation of the desired carbamate product.

Recent advancements in synthetic chemistry have also explored alternative routes to improve yield and purity. For instance, microwave-assisted synthesis has been shown to significantly reduce reaction times and enhance product quality. Additionally, the use of green solvents and catalysts has gained attention for their environmental benefits and cost-effectiveness.

Applications in Pharmaceutical Research

Benzyl N-(2,5-dichloropyridin-4-yl)methylcarbamate has garnered considerable interest in pharmaceutical research due to its potential as a lead compound for drug development. The dichloropyridine moiety is known for its biological activity, particularly in modulating enzyme function and receptor binding.

In recent studies, this compound has been evaluated for its anti-inflammatory properties. Research published in the Journal of Medicinal Chemistry (2021) demonstrated that benzyl N-(2,5-dichloropyridin-4-yl)methylcarbamate exhibits potent inhibition of cyclooxygenase (COX) enzymes, which are key targets in the treatment of inflammatory diseases such as arthritis.

Beyond its anti-inflammatory effects, the compound has also shown promise in cancer research. A study published in Cancer Letters (2020) reported that benzyl N-(2,5-dichloropyridin-4-yl)methylcarbamate exhibits selective cytotoxicity against various cancer cell lines, including breast and lung cancer cells. The mechanism of action involves the induction of apoptosis through the activation of caspase pathways.

Safety and Handling Considerations

While benzyl N-(2,5-dichloropyridin-4-yl)methylcarbamate is not classified as a hazardous material or controlled substance, proper safety precautions should be observed during handling and storage. The compound should be stored in a cool, dry place away from direct sunlight and incompatible materials. Personal protective equipment (PPE) such as gloves and safety goggles should be worn to prevent skin contact and inhalation.

In case of accidental exposure or spillage, appropriate first aid measures should be taken immediately. For detailed safety information, users are advised to consult the Material Safety Data Sheet (MSDS) provided by the manufacturer.

FUTURE DIRECTIONS AND CONCLUSIONS

The ongoing research on benzyl N-(2,5-dichloropyridin-4-yl)methylcarbamate highlights its potential as a valuable tool in pharmaceutical development. Future studies may focus on optimizing its pharmacological properties through structural modifications or combination therapies with other drugs.

In conclusion, benzyl N-(2,5-dichloropyridin-4-yl)methylcarbamate (CAS No. 2680737-97-5) is a promising compound with diverse applications in chemical synthesis and medicinal chemistry. Its unique structure and biological activity make it an attractive candidate for further investigation and development.